Feruloyated xyloglucan
Feruloyated xyloglucan
Brand Name:
Vulcanchem
CAS No.:
129724-46-5
VCID:
VC21214788
InChI:
InChI=1S/C21H28O13/c1-31-14-6-10(2-4-11(14)23)3-5-16(26)34-15-9-33-21(20(30)19(15)29)32-8-13(25)18(28)17(27)12(24)7-22/h2-7,12-13,15,17-21,23-25,27-30H,8-9H2,1H3/b5-3+/t12-,13+,15+,17+,18+,19-,20+,21-/m0/s1
SMILES:
COC1=C(C=CC(=C1)C=CC(=O)OC2COC(C(C2O)O)OCC(C(C(C(C=O)O)O)O)O)O
Molecular Formula:
C21H28O13
Molecular Weight:
488.4 g/mol
Feruloyated xyloglucan
CAS No.: 129724-46-5
Cat. No.: VC21214788
Molecular Formula: C21H28O13
Molecular Weight: 488.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 129724-46-5 |
|---|---|
| Molecular Formula | C21H28O13 |
| Molecular Weight | 488.4 g/mol |
| IUPAC Name | [(3R,4R,5R,6S)-4,5-dihydroxy-6-[(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexoxy]oxan-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C21H28O13/c1-31-14-6-10(2-4-11(14)23)3-5-16(26)34-15-9-33-21(20(30)19(15)29)32-8-13(25)18(28)17(27)12(24)7-22/h2-7,12-13,15,17-21,23-25,27-30H,8-9H2,1H3/b5-3+/t12-,13+,15+,17+,18+,19-,20+,21-/m0/s1 |
| Standard InChI Key | FOBCQSVMKGAIJG-AJHJGYGNSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C/C(=O)O[C@@H]2CO[C@@H]([C@@H]([C@H]2O)O)OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)O |
| SMILES | COC1=C(C=CC(=C1)C=CC(=O)OC2COC(C(C2O)O)OCC(C(C(C(C=O)O)O)O)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C=CC(=O)OC2COC(C(C2O)O)OCC(C(C(C(C=O)O)O)O)O)O |
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